Cas no 16348-06-4 (1-(2-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione)

• Product Name: 1-(2-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 16348-06-4
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 2780814
• Update Time: 2023-08-07

1-(2-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-1,3-diazinane-2,4,6-trione
• 1-(2-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(2-chlorophenyl)-
• 1-(2-Chlorophenyl)barbituric acid
• BBL026680
• STL381753

• Inchi： 1S/C10H7ClN2O3/c11-6-3-1-2-4-7(6)13-9(15)5-8(14)12-10(13)16/h1-4H,5H2,(H,12,14,16)
• InChI Key： LNIXHUPAXUPYIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(NC(CC1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 345
• XLogP3: 0.4
• Topological Polar Surface Area: 66.5